Cas no 871329-62-3 (3-Fluoro-5-methoxycarbonylphenylboronic acid)

3-Fluoro-5-methoxycarbonylphenylboronic acid structure

871329-62-3 structure

Product Name:3-Fluoro-5-methoxycarbonylphenylboronic acid

CAS No:871329-62-3

MF:C₈H₈BFO₄

MW:197.956126213074

MDL:MFCD07363749

CID:719298

PubChem ID:44717206

Update Time:2024-10-26

3-Fluoro-5-methoxycarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (3-Fluoro-5-(methoxycarbonyl)phenyl)boronic acid
- 3-Fluoro-5-(methoxycarbonyl)benzeneboronic acid
- 3-Fluoro-5-methoxycarbonylphenylboronic Acid
- (3-fluoro-5-methoxycarbonylphenyl)boronic acid
- Benzoic acid,3-borono-5-fluoro-, 1-methyl ester (9CI)
- 3-fluoro-5-(methoxycarbonyl)phenylboronic acid
- METHYL 3-BORONO-5-FLUOROBENZOATE
- (3-Fluoro-5-Methoxycarbonyl)Benzeneboronic Acid
- [3-Fluoro-5-(methoxycarbonyl)phenyl]boronic acid
- KSC657S1F
- VKHJVASTGLPBBL-UHFFFAOYSA-N
- ZX-A
- (3-Fluoro-5-methoxycarbonyl-phenyl)boronic acid
- AKOS006344213
- SY024056
- (3-Fluoro-5-(methoxycarbonyl)phenyl)boronic acid;3-Fluoro-5-methoxycarbonylphenylboronic acid
- DB-017971
- MFCD07363749
- 3-Fluoro-5-methoxycarbonylphenylboronicAcid
- AB30683
- DTXSID50660113
- CS-0067554
- (3-fluoro-5-methoxycarbonylphenyl)boronic acid, AldrichCPR
- SCHEMBL14920217
- AS-31285
- EN300-316496
- 871329-62-3
- 3-Fluoro-5-methoxycarbonylphenylboronic acid
- MDL： MFCD07363749
- Inchi： 1S/C8H8BFO4/c1-14-8(11)5-2-6(9(12)13)4-7(10)3-5/h2-4,12-13H,1H3
- InChI Key： VKHJVASTGLPBBL-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(B(O)O)C=C(F)C=1)OC

Computed Properties

Exact Mass: 198.05000
Monoisotopic Mass: 198.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8

Experimental Properties

Density: 1.33
Melting Point: 138-142
Boiling Point: 372.5°C at 760 mmHg
Flash Point: 179.1°C
Refractive Index: 1.513
Water Partition Coefficient: Slightly soluble in water.
PSA: 66.76000
LogP: -0.70790

3-Fluoro-5-methoxycarbonylphenylboronic acid Security Information

Hazard Statement： Irritant
Hazard Category Code： 22
Hazardous Material Identification：

3-Fluoro-5-methoxycarbonylphenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Fluoro-5-methoxycarbonylphenylboronic acid Pricemore >>

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3-Fluoro-5-methoxycarbonylphenylboronic acid Suppliers

Amadis Chemical Company Limited

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(CAS:871329-62-3)3-Fluoro-5-methoxycarbonylphenylboronic acid

Order Number:A841989

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:54

Price ($):161.0

Email:sales@amadischem.com

Product Official Link

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